2-Ethoxy-1-naphthaldehyde [5-(2-methoxyphenyl)-1,2,4-triazin-3-yl]hydrazone

• Molecular Formula: C23H21N5O2
• Molecular Weight: 399.4 g/mol
• IUPAC Name: N-[(E)-(2-ethoxynaphthalen-1-yl)methylideneamino]-5-(2-methoxyphenyl)-1,2,4-triazin-3-amine
• InChI: InChI=1S/C23H21N5O2/c1-3-30-22-13-12-16-8-4-5-9-17(16)19(22)14-24-27-23-26-20(15-25-28-23)18-10-6-7-11-21(18)29-2/h4-15H,3H2,1-2H3,(H,26,27,28)/b24-14+
• InChI Key: ZMHQBJJDMUPXOD-ZVHZXABRSA-N
• Isomeric SMILES: CCOC1=C(C2=CC=CC=C2C=C1)/C=N/NC3=NC(=CN=N3)C4=CC=CC=C4OC
• SMILES: CCOC1=C(C2=CC=CC=C2C=C1)C=NNC3=NC(=CN=N3)C4=CC=CC=C4OC

Description

2-Ethoxy-1-naphthaldehyde [5-(2-methoxyphenyl)-1,2,4-triazin-3-yl]hydrazone, also known as ENTH, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. ENTH is a hydrazone derivative that has been synthesized through a multi-step process.

Scientific Research Applications

2-Ethoxy-1-naphthaldehyde [5-(2-methoxyphenyl)-1,2,4-triazin-3-yl]hydrazone has been extensively studied for its potential applications in various fields. One of the primary applications of 2-Ethoxy-1-naphthaldehyde [5-(2-methoxyphenyl)-1,2,4-triazin-3-yl]hydrazone is in the field of fluorescence sensing. 2-Ethoxy-1-naphthaldehyde [5-(2-methoxyphenyl)-1,2,4-triazin-3-yl]hydrazone exhibits strong fluorescence properties, which make it suitable for use as a fluorescent probe for the detection of various analytes. 2-Ethoxy-1-naphthaldehyde [5-(2-methoxyphenyl)-1,2,4-triazin-3-yl]hydrazone has been used for the detection of metal ions, amino acids, and proteins, among other analytes.

Mechanism of Action

The mechanism of action of 2-Ethoxy-1-naphthaldehyde [5-(2-methoxyphenyl)-1,2,4-triazin-3-yl]hydrazone is based on its ability to form complexes with various analytes. 2-Ethoxy-1-naphthaldehyde [5-(2-methoxyphenyl)-1,2,4-triazin-3-yl]hydrazone forms complexes with metal ions and other analytes through coordination bonds, which results in a change in the fluorescence properties of 2-Ethoxy-1-naphthaldehyde [5-(2-methoxyphenyl)-1,2,4-triazin-3-yl]hydrazone. The change in fluorescence properties can be used to detect the presence of the analyte.
Biochemical and physiological effects:
2-Ethoxy-1-naphthaldehyde [5-(2-methoxyphenyl)-1,2,4-triazin-3-yl]hydrazone has been shown to have low toxicity and is not known to have any significant biochemical or physiological effects. However, further studies are required to fully understand the potential effects of 2-Ethoxy-1-naphthaldehyde [5-(2-methoxyphenyl)-1,2,4-triazin-3-yl]hydrazone on living organisms.

Advantages and Limitations for Lab Experiments

2-Ethoxy-1-naphthaldehyde [5-(2-methoxyphenyl)-1,2,4-triazin-3-yl]hydrazone has several advantages that make it suitable for use in lab experiments. 2-Ethoxy-1-naphthaldehyde [5-(2-methoxyphenyl)-1,2,4-triazin-3-yl]hydrazone exhibits strong fluorescence properties, which make it suitable for use as a fluorescent probe. 2-Ethoxy-1-naphthaldehyde [5-(2-methoxyphenyl)-1,2,4-triazin-3-yl]hydrazone is also easy to synthesize and has high yields and purity. However, 2-Ethoxy-1-naphthaldehyde [5-(2-methoxyphenyl)-1,2,4-triazin-3-yl]hydrazone has some limitations, such as its limited solubility in water, which can limit its use in some applications.

Future Directions

For the study of 2-Ethoxy-1-naphthaldehyde [5-(2-methoxyphenyl)-1,2,4-triazin-3-yl]hydrazone include the development of new applications and the modification of 2-Ethoxy-1-naphthaldehyde [5-(2-methoxyphenyl)-1,2,4-triazin-3-yl]hydrazone to improve its solubility in water.

Synthesis Methods

The synthesis of 2-Ethoxy-1-naphthaldehyde [5-(2-methoxyphenyl)-1,2,4-triazin-3-yl]hydrazone involves the reaction of 2-ethoxy-1-naphthaldehyde with 5-(2-methoxyphenyl)-1,2,4-triazin-3-amine in the presence of a reducing agent. The reaction proceeds through a condensation reaction, followed by reduction to form the final product. The synthesis of 2-Ethoxy-1-naphthaldehyde [5-(2-methoxyphenyl)-1,2,4-triazin-3-yl]hydrazone has been optimized to achieve high yields and purity, making it suitable for various applications.